2-ethoxybenzenecarbothioic S-acid

• IUPAC Name: 2-ethoxybenzenecarbothioic S-acid
• InChI: InChI=1S/C9H10O2S/c1-2-11-8-6-4-3-5-7(8)9(10)12/h3-6H,2H2,1H3,(H,10,12)
• InChI Key: PSQJSRFSUUVILE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)S
• Molecular Formula: C9H10O2S
• Molecular Weight: 182.24 g/mol

Description

2-Ethoxybenzenecarbothioic S-acid is a sulfur-containing aromatic compound characterized by a benzene ring substituted with an ethoxy group (-OCH₂CH₃) at the 2-position and a thioic acid (-C(=S)SH) functional group. This structure distinguishes it from its oxygen analog, 2-ethoxybenzoic acid (C₉H₁₀O₃, CAS 134-11-2), where the carboxylic acid (-COOH) replaces the thioic acid group . Thioic acids exhibit distinct reactivity due to sulfur’s lower electronegativity and larger atomic size compared to oxygen, influencing properties such as acidity, solubility, and stability.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table compares 2-ethoxybenzenecarbothioic S-acid with structurally related compounds:

Compound Name	Molecular Formula	Functional Groups	Key Substituents
2-Ethoxybenzenecarbothioic S-acid	C₉H₁₀O₂S	Thioic acid (-C(=S)SH)	2-Ethoxy (-OCH₂CH₃)
2-Ethoxybenzoic acid	C₉H₁₀O₃	Carboxylic acid (-COOH)	2-Ethoxy (-OCH₂CH₃)
4-Methylbenzenecarbothioic S-acid	C₈H₈O₂S	Thioic acid (-C(=S)SH)	4-Methyl (-CH₃)
3-(2-Iodophenyl)propanethioic S-acid	C₉H₉IO₂S	Thioic acid (-C(=S)SH)	2-Iodophenyl, propanethioic backbone

Key Observations :

• Functional Group Differences : Thioic acids (e.g., 2-ethoxybenzenecarbothioic S-acid) exhibit weaker hydrogen bonding compared to carboxylic acids (e.g., 2-ethoxybenzoic acid), reducing water solubility .
• Substituent Effects : Electron-donating groups like ethoxy (-OCH₂CH₃) decrease acidity in thioic acids, whereas electron-withdrawing groups (e.g., iodine in 3-(2-iodophenyl)propanethioic S-acid) enhance acidity .

Physical and Chemical Properties

Property	2-Ethoxybenzenecarbothioic S-acid (Inferred)	2-Ethoxybenzoic Acid	3-(2-Iodophenyl)propanethioic S-acid
Molecular Weight (g/mol)	~182.25	166.18	308.14
Density (g/cm³)	~1.3 (estimated)	1.23	1.818
Water Solubility	Low (hydrophobic due to S)	Moderate	Very low
Stability	Prone to oxidation (forms disulfides)	High	Moderate (sensitive to light/heat)

Acidity :

• Thioic acids (pKa ~4–6) are generally weaker acids than carboxylic acids (pKa ~2–5 for benzoic acid derivatives) due to sulfur’s lower electronegativity .
• Substituents modulate acidity: The ethoxy group in 2-ethoxybenzenecarbothioic S-acid likely raises its pKa compared to unsubstituted benzenecarbothioic S-acid.